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Compound of Interest

2-Amino-2-(4-
Compound Name:

methoxyphenyl)ethanol
CAS No.: 138713-55-0

Cat. No.: B2441978

Get Quote

\ J

Before any disposal procedure, a thorough understanding of the chemical's properties and
associated hazards is essential. While one Safety Data Sheet (SDS) for a similar compound, 2-
(4-Methoxyphenyl)ethanol, indicates it is not considered hazardous under the OSHA Hazard
Communication Standard (29 CFR 1910.1200), another source classifies 2-Amino-2-(4-
methoxyphenyl)ethanol with hazard statements H315 (causes skin irritation), H319 (causes
serious eye irritation), and H335 (may cause respiratory irritation).[1][2] This discrepancy
underscores the importance of treating the compound with appropriate caution.

Primary Hazards:

o Skin Irritation: May cause skin irritation upon contact.[2][3]

o Eye Irritation: Can cause serious eye irritation.[2][3]

o Respiratory Irritation: May cause respiratory irritation if inhaled.[2][3]

Given these potential hazards, a conservative approach to handling and disposal is warranted.
All personnel must be trained on these risks and the appropriate safety measures.[4]
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Personal Protective Equipment (PPE): The First Line of
Defense

Appropriate PPE is non-negotiable when handling 2-Amino-2-(4-methoxyphenyl)ethanol.
The Occupational Safety and Health Administration (OSHA) mandates the use of PPE to
minimize exposure to hazardous materials.[5]

PPE Component Specification Rationale

To prevent skin contact and
potential irritation. Aromatic
Chemically resistant gloves amines can sometimes
Gloves -
(e.g., nitrile) permeate common glove
materials, so proper selection

is critical.[6]

To protect eyes from splashes
Safety glasses with side and accidental contact, which

Eye Protection ] ) S
shields or goggles could cause serious irritation.

[7](8]

To protect skin and clothing

Lab Coat Standard laboratory coat o
from contamination.
Due to the low vapor pressure
of similar compounds, an
airborne hazard is not
Not typically required under expected unless heated or
Respiratory Protection normal use with good aerosolized.[6] However, if
ventilation working in a poorly ventilated

area or with heated material, a

respirator may be necessary.

[°]

Waste Segregation and Collection: A Critical Step
for Compliance
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Proper segregation of chemical waste is a cornerstone of laboratory safety and regulatory
compliance. The Environmental Protection Agency (EPA) under the Resource Conservation
and Recovery Act (RCRA) establishes regulations for hazardous waste.[10][11]

Waste Determination

The first step is to determine if the waste is hazardous.[12] Based on its irritant properties, 2-
Amino-2-(4-methoxyphenyl)ethanol waste should be managed as hazardous waste. It's
crucial to never dispose of this chemical down the drain or in regular trash.[13]

Containerization

e Select a Compatible Container: Use a container made of a material that does not react with
the chemical. The original container is often the best choice if it is in good condition.[13]
Avoid using food containers.[13]

e Labeling: Each waste container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "2-Amino-2-(4-methoxyphenyl)ethanol,” and the associated
hazards (e.qg., Irritant).[10][13]

o Secure Closure: Keep the container securely capped at all times, except when adding waste.
[12][13] This prevents the release of vapors and potential spills.

Accumulation in a Satellite Accumulation Area (SAA)

Laboratories can accumulate hazardous waste in a designated Satellite Accumulation Area
(SAA), which must be at or near the point of generation and under the control of laboratory
personnel.[10][14]

o Storage Limits: Up to 55 gallons of hazardous waste can be accumulated in an SAA.[14]

e Time Limits: Once a container is full, it must be moved from the SAA within three days.[13]
Partially filled containers can remain in the SAA for up to one year.[13]

Disposal Workflow: A Step-by-Step Procedural
Guide
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The following workflow outlines the decision-making process for the proper disposal of 2-

Amino-2-(4-methoxyphenyl)ethanol.
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Caption: Decision workflow for the disposal of 2-Amino-2-(4-methoxyphenyl)ethanol.

Detailed Protocol for Disposal

o Small Quantities (Residual amounts):

o For trivial residual amounts in an empty container, the container must be thoroughly
rinsed. The first rinseate must be collected as hazardous waste.[15]

o After thorough rinsing and air-drying, deface the label and dispose of the container
according to your institution's guidelines for glass or plastic recycling.[15]

e Bulk Quantities and Contaminated Materials:

o Collect all waste, including contaminated materials like gloves and wipes, in your
designated and properly labeled hazardous waste container within the SAA.

o Ensure the container is kept closed and stored in secondary containment to prevent spills.
[15]

o Do not mix incompatible wastes. While 2-Amino-2-(4-methoxyphenyl)ethanol is an
amino alcohol, avoid mixing it with strong acids, acid anhydrides, acid chlorides, or strong
oxidizing agents.[1]

o Once the container is full, or if you are approaching the one-year accumulation limit for a
partially filled container, contact your institution's Environmental Health and Safety (EHS)
department to arrange for a waste pickup.[15]

Spill Management: Immediate Actions and Cleanup

In the event of a spill, prompt and correct action is crucial to mitigate risks.
o Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

o Assess the Spill: Determine the extent and nature of the spill. For small spills that you are
trained to handle, proceed with cleanup. For large or unmanageable spills, contact your
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institution's emergency response team.

e Don PPE: At a minimum, wear the PPE outlined in Section 1.
o Containment: Use a spill kit with appropriate absorbent materials to contain the spill.
e Cleanup:

o For liquid spills, cover with an inert absorbent material (e.g., vermiculite, sand).

o For solid spills, carefully sweep or scoop the material to avoid creating dust.

o Place all contaminated absorbent material and cleaning supplies into a designated
hazardous waste container.

o Decontamination: Clean the spill area with soap and water.

» Report: Report the spill to your supervisor and EHS department, as per your institution's
policy.

Regulatory Framework and Institutional Policies

Adherence to federal and local regulations is mandatory. The EPA's regulations under RCRA
govern the management of hazardous waste from "cradle to grave."[12] Many academic
institutions operate under Subpart K of these regulations, which provides specific guidelines for
laboratory waste.[14][16]

It is the responsibility of the Principal Investigator (PI) and all laboratory personnel to be familiar
with and adhere to both federal regulations and their institution's specific Chemical Hygiene
Plan.[4] This plan will detail the specific procedures for waste collection, storage, and disposal
at your facility.

By following these procedures, you contribute to a safe and compliant research environment,
ensuring that the pursuit of scientific advancement does not come at the cost of personal or
environmental health.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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